
What is the chemical structure of
Lapemelanotide zapixetan?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lapemelanotide zapixetan

Cat. No.: B15598596 Get Quote

Lapemelanotide Zapixetan: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Lapemelanotide zapixetan is a complex synthetic peptide-based molecule. While detailed

public data on its specific biological activity, experimental protocols, and signaling pathways are

not extensively available, this document provides a summary of its core chemical properties.

The structural characteristics suggest its potential interaction with specific biological targets,

likely as a modulator of cellular signaling. This guide presents the available chemical structure

information and a generalized signaling pathway relevant to its compound class to facilitate

further research and discussion.

Chemical Structure and Properties
Lapemelanotide zapixetan is a large molecule with a complex structure. The fundamental

chemical information is summarized below.
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Property Value Source

Molecular Formula C₇₉H₁₁₉N₂₅O₁₈ [1]

Molecular Weight 1706.95 g/mol [1]
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Note: The provided SMILES (Simplified Molecular Input Line Entry System) string represents

the two-dimensional structure of the molecule and can be used in cheminformatics software to

generate a visual representation of the chemical structure.

Putative Signaling Pathway
Given the structural elements of Lapemelanotide zapixetan, it is hypothesized to interact with

cell surface receptors, potentially G-protein coupled receptors (GPCRs), which are common

targets for complex peptide-like molecules. Activation of a GPCR typically initiates an

intracellular signaling cascade. A generalized GPCR signaling pathway is depicted below.
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A generalized G-protein coupled receptor (GPCR) signaling cascade.

Experimental Protocols and Quantitative Data
As of the date of this document, detailed experimental protocols and specific quantitative data

for Lapemelanotide zapixetan are not available in the public domain. This includes, but is not

limited to, data from:

Binding affinity assays

In vitro functional assays

In vivo efficacy studies

Pharmacokinetic and pharmacodynamic studies

Toxicology reports

Researchers interested in this molecule are encouraged to monitor scientific literature and

patent databases for emerging information.

Conclusion
Lapemelanotide zapixetan is a structurally defined chemical entity. While its precise biological

function and mechanism of action remain to be fully elucidated in publicly accessible literature,

its complex peptide-based structure suggests a potential role in modulating cell signaling

pathways, possibly through interaction with receptors like GPCRs. The information provided

herein serves as a foundational reference for researchers and professionals in drug

development. Further investigation is required to fully characterize the pharmacological profile

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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